3-(2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonamido)propanoic acid

• CAS No.: 927869-63-4
• Molecular Formula: C13H16N2O5S
• Molecular Weight: 312.3

Description

3-(2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonamido)propanoic acid is a complex organic compound belonging to the class of benzazepines. Benzazepines are heterocyclic compounds that contain a benzene ring fused to an azepine ring.

Preparation Methods

The synthesis of 3-(2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonamido)propanoic acid involves several steps. One common synthetic route starts with the commercially available 3-phenylpropan-1-amine. This compound undergoes acylation with methyl chloroformate, followed by cyclization using trifluoromethanesulfonic acid (CF3SO3H) to form the benzazepine core . The sulfonamide group is then introduced through a sulfonylation reaction, and the final product is obtained by coupling with propanoic acid under appropriate conditions .

Chemical Reactions Analysis

3-(2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonamido)propanoic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of sulfonic acids or other oxidized derivatives.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), potentially reducing the ketone group to an alcohol.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction could produce alcohols .

Scientific Research Applications

3-(2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonamido)propanoic acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex benzazepine derivatives, which are of interest due to their diverse chemical properties.

Biology: This compound is studied for its potential biological activity, including antibacterial and antifungal properties.

Medicine: Benzazepine derivatives, including this compound, are investigated for their potential use in treating cardiovascular diseases, rheumatoid arthritis, and other conditions.

Industry: It may be used in the development of new materials or as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-sulfonamido)propanoic acid involves its interaction with specific molecular targets. The sulfonamide group is known to interact with enzymes and receptors, potentially inhibiting their activity. This compound may also interact with ion channels or other proteins, leading to various biological effects . The exact pathways and targets involved are still under investigation, but its structure suggests it could modulate multiple biological processes .